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Compound of Interest

Compound Name: 3-Methoxynaphthalen-2-amine

CAS No.: 67291-63-8

Cat. No.: B1346342

Get Quote

This guide provides a detailed overview of the health and safety considerations for 2-Amino-3-

methoxynaphthalene (CAS No. 67291-63-8).[1][2][3] A thorough review of publicly available

safety literature reveals a significant lack of specific toxicological data and a formal Material

Safety Data Sheet (MSDS) for this compound.

However, its core structure, a naphthalene ring substituted with an amino group, places it in the

chemical class of naphthylamines. Naphthylamines, including 1-naphthylamine and 2-

naphthylamine, are well-characterized hazardous substances, with some being confirmed

human carcinogens.[4][5] The Occupational Safety and Health Administration (OSHA)

recognizes the severe risks associated with aromatic amines, mandating strict handling

protocols.[4]

Core Directive: In the absence of specific data to the contrary, 2-Amino-3-methoxynaphthalene

must be handled with the same high degree of caution as a suspected carcinogen. The

protocols and recommendations in this guide are based on the established hazard profiles of

analogous aromatic naphthylamines.

Table 1: Physicochemical Properties of 2-Amino-3-methoxynaphthalene
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Property Value Source

CAS Number 67291-63-8 [1]

Molecular Formula C₁₁H₁₁NO [1]

Molecular Weight 173.21 g/mol [1]

Boiling Point 333.2°C at 760 mmHg [1]

Density 1.156 g/cm³ [1]

Flash Point 170.9°C [1]

Section 2: Inferred Hazard Identification and
Toxicological Profile
The primary toxicological concern for 2-Amino-3-methoxynaphthalene stems from its identity as

an aromatic amine. This class of compounds is known for significant health hazards, including

carcinogenicity, mutagenicity, and the ability to be readily absorbed through the skin.[6]

Potential Health Effects:

Carcinogenicity: Aromatic amines are a well-documented class of carcinogens.[4] Analogs

like 2-naphthylamine are classified by the International Agency for Research on Cancer

(IARC) as known human carcinogens, primarily targeting the urinary bladder.[6] Until data

proves otherwise, 2-Amino-3-methoxynaphthalene should be considered a potential

carcinogen.

Mutagenicity: Related compounds have shown mutagenic effects in both mammalian

somatic cells and bacteria.[6]

Acute Toxicity: Harmful if swallowed. Ingestion of related naphthylamines can cause

symptoms like headache, nausea, confusion, and methemoglobinemia (a condition where

the blood's ability to carry oxygen is reduced), leading to bluish skin.[4][6]

Dermal Absorption & Irritation: The compound is likely to be absorbed through the skin,

which is a significant route of exposure for aromatic amines.[6] It should be considered a
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skin irritant, and prolonged contact may lead to sensitization reactions.[4][5]

Eye Irritation: Direct contact with the powder can cause serious eye irritation.[5]

Respiratory Irritation: Inhalation of dust may cause irritation to the respiratory tract.[4]

Target Organ Damage: Prolonged or repeated exposure to analogous compounds can lead

to damage to the kidneys, liver, and bladder.[6]

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)
Given the inferred hazards, strict engineering controls and a comprehensive PPE protocol are

mandatory. The goal is to eliminate all routes of exposure—inhalation, dermal contact, and

ingestion.

Engineering Controls:

Designated Area: All work with 2-Amino-3-methoxynaphthalene, including weighing, mixing,

and transfers, must be conducted in a designated area, such as a certified chemical fume

hood or a glove box.[4]

Ventilation: Use local exhaust ventilation to control airborne dust at the source. The general

laboratory ventilation should be sufficient to prevent accumulation in the broader workspace.

[6]

Emergency Equipment: An emergency eyewash station and a safety shower must be located

in the immediate vicinity of the handling area.[5]

Personal Protective Equipment (PPE):

A multi-layered approach to PPE is essential. The following table outlines the minimum

requirements for handling this compound.

Table 2: Mandatory Personal Protective Equipment (PPE) Protocol
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Body Part Equipment
Standard/Specificat
ion

Causality and
Rationale

Respiratory

NIOSH-approved half-

face or full-face

respirator with P100

(HEPA) filters for

dusts/mists.

AS/NZS 1715 or

equivalent

Prevents inhalation of

fine particles, which is

a primary exposure

route for potent solid

compounds.[5]

Hands

Double-gloving: Nitrile

rubber inner glove,

with a chemical-

resistant outer glove.

Confirm glove

permeation data with

the manufacturer.

Aromatic amines can

permeate some

common glove

materials.[7] Double-

gloving provides an

extra layer of

protection against

tears and

contamination during

doffing.

Eyes/Face

Chemical safety

goggles and a full-

face shield.

OSHA 29 CFR

1910.133 or EN166

Protects against

splashes of solutions

and airborne powder

getting into the eyes.

A face shield protects

the entire face from

contact.[8]

Body

Disposable, solid-

particle-tight coverall

(Tyvek® or similar)

with a lab coat worn

over it.

Check manufacturer

for chemical

resistance.

Prevents skin contact

and contamination of

personal clothing.

Disposable suits

prevent carrying

contaminants outside

the lab.[9]

Feet Closed-toe shoes and

disposable shoe

covers.

N/A Protects feet from

spills and prevents

tracking of

contaminants out of
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the designated work

area.

Section 4: Experimental Protocols: Safe Handling,
Storage, and Decontamination
Adherence to strict, self-validating protocols is the cornerstone of safety when working with

potentially carcinogenic compounds.

Step-by-Step Weighing and Handling Protocol:

Preparation: Don all required PPE as specified in Table 2 before entering the designated

handling area.

Surface Protection: Line the work surface of the fume hood or balance with absorbent,

plastic-backed paper to contain any minor spills.

Weighing: Weigh the compound in a disposable weigh boat or directly into a sealable

container. Use low-flow ventilation or a balance shield to minimize dust disturbance.

Transfers: If transferring the solid, use a spatula. If making a solution, add the solvent to the

vessel containing the pre-weighed solid slowly to avoid splashing.

Post-Handling: After handling, carefully remove the outer gloves and dispose of them as

hazardous waste. Wipe down the spatula and any external container surfaces with a suitable

solvent (e.g., ethanol) and a disposable wipe. Dispose of the wipe as hazardous waste.

Doffing PPE: Remove PPE in the correct order (shoe covers, outer suit/lab coat, face shield,

goggles, respirator, inner gloves) to prevent self-contamination.

Hygiene: Immediately wash hands and forearms thoroughly with soap and water after

completing work and removing PPE.[7][10]

Storage Requirements:

Store in a tightly sealed, clearly labeled container.
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Keep in a cool, dry, and well-ventilated area, separate from incompatible materials such as

strong oxidizing agents.[8][11]

The storage location should be a designated, locked cabinet for potent or carcinogenic

compounds.[10]

Section 5: First Aid and Emergency Procedures
Immediate and correct action is critical in the event of an exposure. All personnel must be

trained on these procedures before beginning work.

Diagram 1: Emergency Response Workflow for Exposure

Exposure Event

Immediate Actions

Medical Response

Exposure Occurs

Skin Contact:
Immediately flush with water for 15+ mins.

Remove all contaminated clothing.

Identify Route

Eye Contact:
Immediately flush with water for 15+ mins.

Keep eyelids open. Remove contacts if possible.

Identify Route

Inhalation:
Move to fresh air immediately.

Keep warm and at rest.

Identify Route

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Identify Route

Seek Immediate Medical Attention

Provide Safety Data Sheet (or this guide)
to medical personnel.

Click to download full resolution via product page
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Caption: Workflow for first aid response to chemical exposure.

Detailed First Aid Measures:

Inhalation: Move the exposed person to fresh air at once. If breathing has stopped or is

difficult, provide artificial respiration or oxygen. Keep the person warm and at rest. Seek

immediate medical attention.[5][6]

Skin Contact: Immediately remove all contaminated clothing, including footwear.[5] Flush the

skin and hair with running water and soap for at least 15 minutes.[5] Seek medical attention,

especially if irritation develops.[7]

Eye Contact: Immediately wash the eyes with large amounts of fresh, running water for at

least 15 minutes, occasionally lifting the upper and lower eyelids to ensure complete

irrigation.[5] Transport to a hospital or doctor without delay.[5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth thoroughly

with water. Never give anything by mouth to an unconscious person.[6][8] Call a physician or

poison control center immediately.

Section 6: Spill Management and Waste Disposal
Accidental releases must be managed promptly and safely to prevent environmental

contamination and personnel exposure.

Diagram 2: Spill Management Protocol
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Spill Detected

Evacuate immediate area.
Alert others.

Don appropriate PPE
(Respirator, gloves, suit).

Cover spill with absorbent material
(e.g., vermiculite) to prevent dust.

Do NOT use water.

Carefully scoop contained material
into a labeled hazardous waste container.

Decontaminate the spill area
with a suitable solvent and wipes.

Dispose of all contaminated materials
(absorbent, PPE, wipes) as hazardous waste.

Click to download full resolution via product page

Caption: Step-by-step protocol for managing a solid chemical spill.

Waste Disposal Protocol:

All waste containing 2-Amino-3-methoxynaphthalene, including contaminated PPE, spill

cleanup materials, and residual chemical, must be treated as hazardous waste.
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Segregation: Do not mix this waste with other waste streams.

Containerization: Collect all solid waste in a clearly labeled, sealed, and durable container.

Label it as "Hazardous Waste: Aromatic Amine" and include the full chemical name.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor. Do not dispose of it down

the drain or in regular trash.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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